Cas no 869085-97-2 (2,2-difluoro-5-isothiocyanato-2H-1,3-benzodioxole)

• Product Name: 2,2-difluoro-5-isothiocyanato-2H-1,3-benzodioxole
• CAS No: 869085-97-2
• MF: C₈H₃F₂NO₂S
• MW: 215.17672753334
• CID: 4663256
• PubChem ID: 11564756
• Update Time: 2024-03-01

2,2-difluoro-5-isothiocyanato-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-5-isothiocyanatobenzo[d][1,3]dioxole
• 2,2-difluoro-5-isothiocyanato-1,3-dioxaindane
• 5-isothiocyanato-2,2-difluorobenzo[1,3]-dioxole
• 1,3-Benzodioxole, 2,2-difluoro-5-isothiocyanato-
• 2,2-difluoro-5-isothiocyanato-2H-1,3-benzodioxole

• Inchi： 1S/C8H3F2NO2S/c9-8(10)12-6-2-1-5(11-4-14)3-7(6)13-8/h1-3H
• InChI Key： PKCOTODGEAJGQZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N=C=S)C=C2OC1(F)F

Computed Properties

• Exact Mass: 214.98525584g/mol
• Monoisotopic Mass: 214.98525584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles